Cas no 1260812-74-5 ((6-Chloro-2-methoxypyridin-3-YL)methanol)

• Product Name: (6-Chloro-2-methoxypyridin-3-YL)methanol
• CAS No: 1260812-74-5
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD11847280
• CID: 4765793
• PubChem ID: 53401506
• Update Time: 2025-06-10

(6-Chloro-2-methoxypyridin-3-YL)methanol Chemical and Physical Properties

Names and Identifiers

• (6-CHLORO-2-METHOXYPYRIDIN-3-YL)METHANOL
• SCHEMBL17781570
• MFCD11847280
• CS-0144761
• G62335
• DB-091090
• EN300-1963741
• 1260812-74-5
• (6-Chloro-2-methoxypyridin-3-YL)methanol

• MDL： MFCD11847280
• Inchi： 1S/C7H8ClNO2/c1-11-7-5(4-10)2-3-6(8)9-7/h2-3,10H,4H2,1H3
• InChI Key： SDOUJIIBBDSJID-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CO)C(=N1)OC

Computed Properties

• Exact Mass: 173.0243562g/mol
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (6-Chloro-2-methoxypyridin-3-YL)methanol

Introduction to (6-Chloro-2-methoxypyridin-3-YL)methanol (CAS No. 1260812-74-5)

(6-Chloro-2-methoxypyridin-3-YL)methanol, identified by its Chemical Abstracts Service number CAS No. 1260812-74-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic alcohol, featuring a chloro-substituted pyridine ring and a methoxy group, has garnered attention due to its versatile applications in medicinal chemistry and synthetic organic chemistry.

The molecular structure of (6-Chloro-2-methoxypyridin-3-YL)methanol consists of a pyridine core with a chlorine atom at the 6-position and a methoxy group at the 2-position, attached to a hydroxymethyl group at the 3-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

In recent years, (6-Chloro-2-methoxypyridin-3-YL)methanol has been extensively studied for its role in developing novel pharmaceutical agents. Its structural motifs are frequently incorporated into drug candidates targeting diverse therapeutic areas, including oncology, inflammation, and central nervous system disorders. The presence of both chloro and methoxy substituents enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions, which is crucial for constructing complex molecular architectures.

One of the most compelling aspects of (6-Chloro-2-methoxypyridin-3-YL)methanol is its utility in generating libraries of compounds for high-throughput screening. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The ability to modify the hydroxymethyl group further expands its synthetic potential, enabling the creation of analogs with tailored pharmacological properties.

The pharmaceutical industry has been particularly interested in exploring the pharmacokinetic profiles of compounds derived from (6-Chloro-2-methoxypyridin-3-YL)methanol. By optimizing the substitution patterns on the pyridine ring, scientists aim to improve solubility, metabolic stability, and overall bioavailability. These efforts are critical for translating promising preclinical findings into effective clinical therapies. Recent studies have highlighted the compound's role in modulating signaling pathways associated with neurodegenerative diseases, suggesting its potential as a lead compound for further development.

Synthetic chemists have also utilized (6-Chloro-2-methoxypyridin-3-YL)methanol as a building block for more complex heterocycles. Its reactivity allows for seamless integration into multi-step synthetic routes, facilitating the construction of intricate molecular frameworks. The compound's versatility has been demonstrated in generating fused ring systems and other structural motifs that are prevalent in natural products and drug candidates. This underscores its importance as a cornerstone in medicinal chemistry synthesis.

The use of computational methods has further enhanced the understanding of (6-Chloro-2-methoxypyridin-3-YL)methanol's reactivity and potential applications. Molecular modeling studies have provided insights into how different substituents influence its interactions with biological targets. These insights are invaluable for guiding experimental design and optimizing lead compounds for drug development. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes for this compound, reducing waste and improving efficiency.

In conclusion, (6-Chloro-2-methoxypyridin-3-YL)methanol (CAS No. 1260812-74-5) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.